Cas no 2034471-28-6 (Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate)

• Product Name: Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate
• CAS No: 2034471-28-6
• MF: C₁₉H₂₃FN₄O₅S
• MW: 438.473126649857
• CID: 5905386
• PubChem ID: 91814152
• Update Time: 2025-06-08

Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• HSQAZHCSEDVWHV-UHFFFAOYSA-N
• Benzoic acid, 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxy-, methyl ester
• methyl 3-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methylsulfamoyl]-4-methoxybenzoate
• 2034471-28-6
• AKOS026688538
• methyl 3-({[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}sulfamoyl)-4-methoxybenzoate
• methyl 3-(N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-4-methoxybenzoate
• F6454-1413
• Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate

• Inchi： 1S/C19H23FN4O5S/c1-28-16-4-3-14(18(25)29-2)9-17(16)30(26,27)23-10-13-5-7-24(8-6-13)19-21-11-15(20)12-22-19/h3-4,9,11-13,23H,5-8,10H2,1-2H3
• InChI Key： HSQAZHCSEDVWHV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(S(NCC2CCN(C3=NC=C(F)C=N3)CC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 438.13731918g/mol
• Monoisotopic Mass: 438.13731918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 636.9±65.0 °C(Predicted)
• pka: 10.67±0.50(Predicted)

Additional information on Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate

Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate (CAS No. 2034471-28-6): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate, identified by its CAS number 2034471-28-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has been the subject of extensive studies due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a sulfonyl moiety and a pyrimidine ring, makes it a versatile candidate for further exploration in medicinal chemistry.

The molecular architecture of Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate is highly intriguing. The compound features a benzoate backbone substituted with a sulfonyl group and an amino group that is further linked to a piperidine ring. This piperidine ring is itself connected to a fluorinated pyrimidine moiety, which introduces unique electronic and steric properties to the molecule. Such structural complexity often correlates with enhanced biological activity, making this compound a promising candidate for therapeutic intervention.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The fluorine atom in the pyrimidine ring of Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate plays a crucial role in enhancing the metabolic stability and binding affinity of the compound to its target proteins. This feature has been extensively studied in the context of developing novel anticancer agents, where fluorinated pyrimidines are known to exhibit potent activity against tumor cells.

One of the most notable applications of this compound is in the field of oncology. Preclinical studies have demonstrated that derivatives of Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate can inhibit the activity of kinases, which are enzymes overexpressed in many cancer cells. These kinases are critical for cell proliferation and survival, making them attractive targets for anticancer therapy. The sulfonyl group in the molecule interacts with the ATP-binding site of these kinases, effectively blocking their function and leading to apoptosis of cancer cells.

Furthermore, the methoxy group on the benzoate ring contributes to the solubility and bioavailability of the compound, which are essential factors for its pharmacological efficacy. The combination of these structural features makes Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate a promising lead compound for further optimization and development into a new generation of anticancer drugs.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative methodologies in drug development.

Recent advances in computational chemistry have also played a pivotal role in understanding the biological activity of Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate. Molecular docking studies have been conducted to predict how this compound interacts with its target proteins at an atomic level. These studies have provided valuable insights into the binding mechanism and have helped identify key residues involved in drug-receptor interactions. Such information is crucial for designing more potent and selective inhibitors.

In addition to its applications in oncology, this compound has shown potential in other therapeutic areas as well. For instance, it has been investigated for its antimicrobial properties, where it exhibits activity against various bacterial strains by interfering with essential bacterial enzymes. This dual functionality makes it an attractive candidate for developing broad-spectrum antimicrobial agents.

The future prospects of Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate are vast and exciting. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are hopeful to uncover novel derivatives with even greater efficacy and fewer side effects.

In conclusion, Methyl 3-[[[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]amino]sulfonyl]-4-methoxybenzoate (CAS No. 2034471-28-6) represents a significant advancement in chemical biology and pharmaceutical research. Its complex molecular structure, coupled with its promising biological activities, positions it as a valuable tool for developing new therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to modern medicine.